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Compound of Interest

Compound Name: 4-Chloro-3-hydroxybenzoic acid

Cat. No.: B042332

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for 4-Chloro-3-
hydroxybenzoic acid (CAS: 34113-69-4). Adherence to these guidelines is crucial for
ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identification and Physical Properties

4-Chloro-3-hydroxybenzoic acid is a solid chemical compound used in various research and
synthesis applications.[1] It is a potential inhibitor of influenza endonuclease and is also utilized
in the synthesis of selective Tie-2 kinase inhibitors for tumor treatment.[1]

Table 1: Physical and Chemical Properties

Property Value Source
CAS Number 34113-69-4 [2][3]
Molecular Formula C7HsCIOs [2][3]
Molecular Weight 172.57 g/mol [3]
Appearance Solid

| INChl Key | SCPUNJAMWFAYED-UHFFFAOYSA-N |[2] |
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Hazard Identification and GHS Classification

4-Chloro-3-hydroxybenzoic acid is classified as a hazardous substance.[2] It is crucial to
understand its potential risks before handling. The Globally Harmonized System (GHS)
classification provides a clear summary of these hazards.

Table 2: GHS Hazard Classification
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Classification Code Description Source
Irritant,
Pictograms Environmental [2]
Hazard
Signal Word Warning [2]
Hazard Statements H302 Harmful if swallowed. [2]
H315 Causes skin irritation. [2][4]
Causes serious eye
H319 N [21[4]
irritation.
May cause respirator
H335 » / _ Praery [2]14]
irritation.
Very toxic to aquatic
H400 _
life.
Precautionary ) ]
P261 Avoid breathing dust. [2][5][6]
Statements
Wash skin thoroughly
P264 . [71[81[°]
after handling.
Avoid release to the
P273 _
environment.
Wear protective
gloves/protective
P280 clothing/eye [81[9][10]
protection/face
protection.
IF SWALLOWED: Call
a POISON
P301 + P312 _ [7]
CENTER/doctor if you
feel unwell.
P302 + P352 IF ON SKIN: Wash [8][9][10]

with plenty of soap
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Classification Code Description Source

and water.

| | P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. |[6][8][9] |

Experimental Protocols: Handling and Storage

Safe handling and proper storage are essential to minimize exposure and maintain the integrity
of the compound.

General Handling Protocol

Always handle 4-Chloro-3-hydroxybenzoic acid in a well-ventilated area, preferably within a
certified chemical fume hood.[8][11] Avoid the formation and inhalation of dust.[6][7] Do not eat,

drink, or smoke in the work area.[7][12]
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Caption: General workflow for safely handling 4-Chloro-3-hydroxybenzoic acid.

Storage

Store the container tightly closed in a dry, cool, and well-ventilated place.[8][11][13] Keep it
away from incompatible materials such as strong oxidizing agents.[8][14][15]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is the primary defense against chemical exposure.[12] The
required equipment may vary based on the experimental procedure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Chemical safety goggles

or glasses conforming to Protects against dust and

Eye/Face Protection EN166 (EU) or OSHA 29 splashes that can cause
CFR 1910.133 (US).[5][6] serious eye irritation.[12]
[14][15]

Chemical-resistant gloves ) )
) ] o Prevents skin contact, which
Skin Protection (e.g., nitrile rubber) and a long-

can cause irritation.[6][12]
sleeved lab coat.[6][9][15]

Not required under normal use
with adequate ventilation.[13]
[14] Use a NIOSH/MSHA

Respiratory Protection ] ] ) irritation from inhaled dust.[12]
approved respirator if dust is (16]

Prevents respiratory tract

generated or ventilation is
inadequate.[15][16]

| Hand Hygiene | Wash hands thoroughly with soap and water after handling and before leaving
the lab.[7][9][15] | Removes potential chemical residue.[17] |

Emergency Protocols

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Ensure this safety data sheet is available to the medical professional in attendance.[6][7][9]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Take off contaminated clothing. Rinse cautiously with water for at least 15 mins. Do NOT induce vomiting.
If not breathing, give artificial respiration. Rinse skin with plenty of water. Remove contact lenses. Rinse mouth with water.

Seek Medical Attention

Click to download full resolution via product page

Caption: Decision workflow for first aid response to exposure.

Inhalation: Move the person to fresh air.[8][9][18] If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[6][15]

Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected area with
plenty of soap and water.[6][8] If skin irritation persists, consult a physician.[5][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[6][8][9] Remove contact lenses if present and easy to do.[8][9] Seek
immediate medical attention.[5][13]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and give two glasses of
water to drink.[7] Never give anything by mouth to an unconscious person.[6][8][15] Call a
physician or poison control center immediately.[7]
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Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][7][18][19]

o Specific Hazards: The compound is combustible.[7] Thermal decomposition can release
irritating and toxic gases and vapors, such as carbon monoxide, carbon dioxide, and
hydrogen chloride gas.[8][13][14]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][8][13][18]

Accidental Release Measures

o Personal Precautions: Evacuate non-essential personnel.[7][10] Ensure adequate
ventilation.[6][7] Avoid breathing dust and prevent contact with skin and eyes by wearing the
appropriate PPE as described in Section 4.[6][7][9]

» Environmental Precautions: Prevent the product from entering drains or waterways.[7][9][10]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it into a suitable, closed container for disposal.[5][6][8][9] Clean the affected area
thoroughly.[7][9]
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Spill Detected

Assess Risk
(Size & Location)

'

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

'

Ensure Adequate Ventilation

Contain Spill
(Prevent Spread & Entry to Drains)

Clean Up Spill
(Sweep solid, place in sealed container)

Decontaminate Area

Dispose of Waste
(Follow institutional protocols)

Spill Managed

Click to download full resolution via product page

Caption: Protocol for responding to an accidental spill.
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Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local environmental

regulations.[9][20] Do not mix with other waste.[9] Handle uncleaned containers as you would

the product itself.[9] Contact a licensed professional waste disposal service to dispose of this

material.[7]

Toxicological Information

Table 4. Summary of Toxicological Effects

Effect

Acute Oral Toxicity

Observation

Harmful if swallowed.

Source

[2]

Skin Corrosion/Irritation

Causes skin irritation.

[2]14](8]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[2][41[8]

Respiratory Irritation

May cause respiratory tract
irritation.

[2]141(8]

Germ Cell Mutagenicity

No data available.

[8]

Carcinogenicity

No data available. There are
no known carcinogenic

chemicals in this product.

(8]

| Reproductive Toxicity | No data available. |[8] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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